Cas no 54781-93-0 (Dimethyl 1H-indole-2,3-dicarboxylate)

Dimethyl 1H-indole-2,3-dicarboxylate structure
54781-93-0 structure
Product Name:Dimethyl 1H-indole-2,3-dicarboxylate
CAS No:54781-93-0
MF:C12H11NO4
MW:233.220043420792
MDL:MFCD00082731
CID:374342
PubChem ID:24863068
Update Time:2025-04-19

Dimethyl 1H-indole-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 1H-indole-2,3-dicarboxylate
    • 1H-indole-2,3-dicarboxylic acid
    • 1H-Indole-2,3-dicarboxylicacid, 2,3-dimethyl ester
    • Dimethyl 2,3-indoledicarboxylate
    • Dimethyl indole-2,3-dicarboxylate
    • Dimethyl Indole-2,5-Dicarboxylate
    • 2,3-dicarbomethoxyindole
    • JNRXSMOJWKDVHC-UHFFFAOYSA-N
    • Indole-2,3-dicarboxylic acid, dimethyl(ester)
    • 1H-indole-2,3-dicarboxylic acid dimethyl ester
    • methyl 2-(methoxycarbonyl)indole-3-carboxylate
    • Maybridge1_006201
    • Oprea1_099063
    • 1H-Indole-2,3-dicarboxylic acid, 2,3-dimethyl ester
    • HMS559B
    • FT-0609499
    • Dimethyl 1H-indole-2,3-dicarboxylate #
    • D-1850
    • SCHEMBL3275502
    • CCG-248588
    • DTXSID40203255
    • DIMETHYLINDOLE-2,3-DICARBOXYLATE
    • AKOS015898309
    • SDCCGMLS-0066201.P001
    • Dimethyl 2,3-indoledicarboxylate, 98%
    • C75571
    • DS-17351
    • 54781-93-0
    • MFCD00082731
    • CS-W010344
    • HMS559B19
    • 2,3-dimethyl 1H-indole-2,3-dicarboxylate
    • DTXCID40125746
    • DB-052648
    • MDL: MFCD00082731
    • Inchi: 1S/C12H11NO4/c1-16-11(14)9-7-5-3-4-6-8(7)13-10(9)12(15)17-2/h3-6,13H,1-2H3
    • InChI Key: JNRXSMOJWKDVHC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C(=O)OC)NC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 233.06900
  • Monoisotopic Mass: 233.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.4
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2697 (rough estimate)
  • Melting Point: 113-114 °C (lit.)
  • Boiling Point: 375.46°C (rough estimate)
  • Flash Point: 175.5°C
  • Refractive Index: 1.5560 (estimate)
  • PSA: 68.39000
  • LogP: 1.74110
  • Solubility: Not available

Dimethyl 1H-indole-2,3-dicarboxylate Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25

Dimethyl 1H-indole-2,3-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
370444-500MG
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 98%
500MG
1114.03 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD560-50mg
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 95+%
50mg
177.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD560-1g
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 95+%
1g
1787.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD560-250mg
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 95+%
250mg
658CNY 2021-05-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D899509-5g
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 ≥95%
5g
6,049.80 2021-05-17
Fluorochem
220288-250mg
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 95%
250mg
£54.00 2022-03-01
Fluorochem
220288-1g
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 95%
1g
£131.00 2022-03-01
Fluorochem
220288-5g
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 95%
5g
£640.00 2022-03-01
Alichem
A199010073-1g
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 95%
1g
$169.60 2023-09-01
Alichem
A199010073-5g
Dimethyl 1H-indole-2,3-dicarboxylate
54781-93-0 95%
5g
$494.40 2023-09-01
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd